Cas no 74874-06-9 (trans-4-methylpiperidine-2-carboxylic acid)

• Product Name: trans-4-methylpiperidine-2-carboxylic acid
• CAS No: 74874-06-9
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD23099218
• CID: 562330
• PubChem ID: 5288786
• Update Time: 2025-04-24

trans-4-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-(+)-4-methyl-2-Piperidinecarboxylic acid
• (+/-)-cis-4-methylpipecolic acid
• trans-4-Methyl-pipecolinic acid
• trans-4-methylpiperidine-2-carboxylic acid
• SCHEMBL60184
• AMY21985
• DTXSID90415346
• A838255
• (2R,4R)-4-Methyl-pipecolinic acid
• (2R,4R)-4-Methyl-piperidine-2-carboxylic acid
• UQHCHLWYGMSPJC-PHDIDXHHSA-N
• AC-621
• 74874-06-9
• (2r,4r)-4-methylpipecolinic acid
• rel-(2R,4R)-4-Methyl-2-pipecolicacid
• (2R,4R)-4-Methylhexahydropyridine-2-carboxylic acid
• (2R,4R)-4-methylpiperidine-2-carboxylic acid
• rac-(2R,4R)-4-methylpiperidine-2-carboxylic acid
• Q-103049
• AS-18534
• (2r,4r)-4-methyl-2-pipecolic acid
• 74892-81-2
• 2-piperidinecarboxylic acid, 4-methyl-, (2r,4r)-
• MFCD03839858
• AKOS006276439
• 2-CARBOXY-4-METHYLPIPERIDINE
• (2r,4r)-4-methyl pipecolic acid
• (2R,4R)-4-Methyl-2-piperidinecarboxylate
• EN300-1719836
• (2r,4r)-4-methyl-2-piperidinecarboxylic acid
• AKOS015840158
• CS-W006639
• Q27463086

• MDL： MFCD23099218
• Inchi： 1S/C7H13NO2/c1-5-2-3-8-6(4-5)7(9)10/h5-6,8H,2-4H2,1H3,(H,9,10)/t5-,6-/m1/s1
• InChI Key： UQHCHLWYGMSPJC-PHDIDXHHSA-N
• SMILES： OC([C@H]1C[C@H](C)CCN1)=O

Computed Properties

• Exact Mass: 143.095
• Monoisotopic Mass: 143.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: -1.6

Experimental Properties

• Density: 1.062±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 267.0±33.0 ºC (760 Torr),
• Flash Point: 115.3±25.4 ºC,
• Solubility: Dissolution (90 g/l) (25 º C),
• LogP: 0.78790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on trans-4-methylpiperidine-2-carboxylic acid

trans-(+)-4-Methyl-2-Piperidinecarboxylic Acid: A Comprehensive Overview

trans-(+)-4-methyl-2-piperidinecarboxylic acid is a unique organic compound that has garnered significant attention in the field of biopharmaceuticals. This compound, also known by its CAS registry number 74874-06-9, belongs to the class of piperidine derivatives and exhibits interesting pharmacological properties that make it a valuable subject for research and potential therapeutic applications.

The structure of trans-(+)-4-methyl-2-piperidinecarboxylic acid consists of a piperidine ring with a carboxylic acid group at the 2-position and a methyl substituent at the 4-position, arranged in the trans configuration. This specific stereochemistry plays a crucial role in determining its pharmacokinetic properties and biological activity.

Recent studies have focused on understanding the< strong css="font-weight:bold;"> synthesis of this compound. Researchers have developed efficient methods to synthesize trans-(+)-4-methyl-2-piperidinecarboxylic acid, including catalytic asymmetric approaches that yield high enantiomeric purity. These advancements are critical for its potential use in< strong css="font-weight.bold;"> drug development.

In terms of< strong css="font-weight.bold;"> pharmacological activity, this compound has shown promising results in preclinical models. It exhibits< strong css="font-weight.bold;"> analgesic properties, making it a potential candidate for the treatment of chronic pain conditions. Additionally, its effects on the< strong css="font-weight.bold;"> central nervous system have been explored, revealing potential applications in the management of neurodegenerative disorders.

A key area of research has been the< strong css="font-weight.bold;"> mechanism of action of trans-(+)-4-methyl-2-piperidinecarboxylic acid. Studies suggest that it interacts with specific< strong css="font-weight.bold;"> neurotransmitter systems, particularly the< strong css="font-weight.bold;"> serotonergic and dopaminergic pathways. This interaction is thought to underlie its therapeutic effects in both< strong css="font-weight.bold;"> pain management and< strong css="font-weight.bold;"> neuroprotection.

Recent advancements in< strong css="font-weight.bold;"> clinical trials have further highlighted the potential of trans-(+)-4-methyl-2-piperidinecarboxylic acid. Early-phase studies indicate that it is well-tolerated and exhibits significant efficacy in managing acute and chronic pain conditions. These findings have encouraged researchers to explore its< strong css="font-weight.bold;"> therapeutic potential in a broader range of indications.

In conclusion, the compound trans-(+)-4-methyl-2-piperidinecarboxylic acid, with CAS number 74874-06-9, represents a< strong css="font-weight.bold;"> promising candidate in the field of biopharmaceuticals. Its unique structure, coupled with its demonstrated pharmacological properties, positions it as a valuable tool for< strong css="font-weight.bold;"> drug discovery and< strong css="font-weight.bold;"> therapeutic development.